5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine

• Molecular Formula: C9H10BrN3
• Molecular Weight: 240.10 g/mol
• IUPAC Name: 6-bromo-2-ethyl-1H-benzimidazol-4-amine
• InChI: InChI=1S/C9H10BrN3/c1-2-8-12-7-4-5(10)3-6(11)9(7)13-8/h3-4H,2,11H2,1H3,(H,12,13)
• InChI Key: RXPQCXVUOQHAHK-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(C=C(C=C2N1)Br)N

Description

5-Bromo-2-ethyl-1H-1,3-benzodiazol-7-amine (CAS: 1360899-50-8) is a brominated benzimidazole derivative with the molecular formula C₇H₆BrN₃ and a molecular weight of 212.05 g/mol . Its structure features a benzimidazole core (1,3-diazole fused to a benzene ring) substituted with a bromine atom at position 5, an ethyl group at position 2, and an amine group at position 5.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine typically involves the reaction of phthalamide with ammonia in the presence of an alcohol or a base to generate an imidazole compound. This is followed by a redox reaction to obtain the desired benzimidazole derivative .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the available literature. the general approach involves large-scale synthesis using similar reaction conditions as in laboratory synthesis, with optimization for yield and purity.

Chemical Reactions Analysis

Types of Reactions

5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine can undergo various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other functional groups.

Oxidation and Reduction Reactions: The compound can be oxidized or reduced under specific conditions to form different derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction Reactions: Reducing agents such as sodium borohydride or lithium aluminum hydride.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted benzimidazole derivatives, while oxidation and reduction reactions can lead to different oxidation states of the compound.

Scientific Research Applications

5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential antimicrobial and antiviral properties.

Medicine: Explored for its potential use in drug development, particularly for its anti-tumor and immunomodulatory effects.

Industry: Utilized in the dye industry for the synthesis of specific pigments and markers.

Mechanism of Action

The mechanism of action of 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, leading to anti-tumor effects .

Comparison with Similar Compounds

5-Bromo-2-methyl-1,3-benzoxazol-7-amine

• Structure : Replaces the benzimidazole core with a benzoxazole (oxygen replaces one nitrogen in the diazole ring) and a methyl group at position 2 .
• Molecular Formula : C₈H₇BrN₂O; Molecular Weight : 227.06 g/mol.
• Key Differences :
  • The benzoxazole ring reduces basicity compared to benzimidazole due to the electronegative oxygen atom.
  • Methyl substituent (vs. ethyl) may decrease lipophilicity.
• Applications : Used in high-purity materials for electronics and pharmaceuticals .

7-Bromo-1H-benzimidazol-5-amine

• Structure : A positional isomer of the target compound, with bromine at position 7 and an amine at position 5 .
• Molecular Formula : C₇H₆BrN₃ (same as target compound); Molecular Weight : 212.05 g/mol.
• Key Differences :
  • Altered substituent positions may affect binding affinity in biological systems.
  • Higher topological polar surface area (54.7 vs. ~50 for the target), influencing solubility .

2-(1-Benzofuran-2-yl)-5-chloro-1H-1,3-benzodiazol-7-amine

• Structure : Features a benzofuran substituent and chlorine replacing bromine .
• Molecular Formula : C₁₅H₁₀ClN₃O; Molecular Weight : 283.71 g/mol.
• Key Differences: Chlorine’s smaller atomic radius and lower electronegativity compared to bromine alter reactivity.

Comparative Data Table

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	CAS Number
5-Bromo-2-ethyl-1H-1,3-benzodiazol-7-amine	Benzimidazole	Br (C5), C₂H₅ (C2), NH₂ (C7)	C₇H₆BrN₃	212.05	1360899-50-8
5-Bromo-2-methyl-1,3-benzoxazol-7-amine	Benzoxazole	Br (C5), CH₃ (C2), NH₂ (C7)	C₈H₇BrN₂O	227.06	1226067-50-0
7-Bromo-1H-benzimidazol-5-amine	Benzimidazole	Br (C7), NH₂ (C5)	C₇H₆BrN₃	212.05	177843-73-1
2-(1-Benzofuran-2-yl)-5-chloro-1H-1,3-benzodiazol-7-amine	Benzimidazole	Cl (C5), Benzofuran (C2), NH₂ (C7)	C₁₅H₁₀ClN₃O	283.71	1916702-26-5

Biological Activity

5-Bromo-2-ethyl-1H-1,3-benzodiazol-7-amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity, mechanisms of action, and relevant research findings associated with this compound.

Chemical Structure and Properties

5-Bromo-2-ethyl-1H-1,3-benzodiazol-7-amine belongs to the benzodiazole family, characterized by a fused benzene and diazole ring system. The presence of the bromine atom and an ethyl group contributes to its chemical reactivity and biological properties.

Anticancer Properties

Research has indicated that 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine exhibits promising anticancer activity. A study involving various derivatives of benzodiazoles demonstrated that compounds with similar structures could induce tumor regression in breast cancer models, particularly in tamoxifen-resistant xenografts . The compound's mechanism involves modulation of estrogen receptor (ER) pathways, which are critical in hormone-dependent cancers.

Table 1: Summary of Anticancer Activity

Compound	Target Cancer Type	Mechanism of Action	IC50 (µM)
5-Bromo-2-ethyl-1H-1,3-benzodiazol-7-amine	Breast Cancer	ER modulation	TBD
Benzodiazole Derivative A	Prostate Cancer	KDM4 inhibition	0.014
Benzodiazole Derivative B	Leukemia	Bcr-Abl inhibition	0.45

Antimicrobial Activity

In addition to its anticancer properties, 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine has been evaluated for antimicrobial activity. Studies have shown that certain benzodiazole derivatives possess significant antibacterial effects against various pathogens, suggesting potential applications in treating infections .

The biological activity of 5-bromo-2-ethyl-1H-1,3-benzodiazol-7-amine is attributed to its interaction with specific molecular targets:

• Estrogen Receptor Modulation : The compound may act as an antagonist or degrader of estrogen receptors, influencing cancer cell proliferation.
• Enzyme Inhibition : It can inhibit enzymes involved in cancer progression and microbial resistance, such as KDM4 and Bcr-Abl kinases.
• Cell Signaling Pathways : The compound may alter signaling pathways related to cell survival and apoptosis.

Study on Breast Cancer Xenografts

A notable study evaluated the efficacy of 5-bromo derivatives in tamoxifen-resistant breast cancer models. The results showed that these compounds could significantly reduce tumor size compared to controls, indicating their potential as therapeutic agents in resistant cases .

Evaluation of Antimicrobial Properties

In another study focusing on antimicrobial effects, derivatives including 5-bromo-2-ethyl were tested against bacterial strains such as Staphylococcus aureus and Escherichia coli. The results indicated a dose-dependent inhibition of bacterial growth, supporting further investigation into their use as antimicrobial agents .